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Compound of Interest

Compound Name: Chaetochromin A

Cat. No.: B15558537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Chaetochromin A is a dimeric naphtho-γ-pyrone mycotoxin first isolated from the fungus

Chaetomium gracile. Initially recognized for its cytotoxic properties, recent research has

identified it as a potent and selective small-molecule agonist of the insulin receptor. This activity

gives Chaetochromin A significant potential as a lead compound for the development of orally

active anti-diabetic therapeutics. This technical guide provides a comprehensive overview of

the known physical and chemical properties of Chaetochromin A, detailed experimental

protocols for its isolation and characterization, and an analysis of its mechanism of action

through key cellular signaling pathways.

Physical and Chemical Properties
Chaetochromin A is a complex heterocyclic compound with a symmetric dimeric structure. Its

core properties are summarized below. While extensively characterized in foundational

literature, specific data points such as melting point and precise solubility are not widely

reported in modern databases and would require access to original primary publications from

the 1980s.
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Property Value Source(s)

Molecular Formula C₃₀H₂₆O₁₀ --INVALID-LINK--[1]

Molecular Weight 546.5 g/mol --INVALID-LINK--[1]

IUPAC Name

(2R,3R)-5,6,8-trihydroxy-2,3-

dimethyl-9-[(2R,3R)-5,6,8-

trihydroxy-2,3-dimethyl-4-oxo-

2,3-dihydrobenzo[g]chromen-

9-yl]-2,3-

dihydrobenzo[g]chromen-4-

one

--INVALID-LINK--[1]

CAS Number 75514-37-3 --INVALID-LINK--[1]

Appearance

Solid powder (Note: Specific

color not detailed in accessible

literature)

--INVALID-LINK--[2]

Melting Point
Data not available in readily

accessible literature.
N/A

Solubility

Poorly soluble in water. (Note:

Quantitative data not available

in accessible literature).

--INVALID-LINK--[3]

Data Presentation: Spectroscopic and Analytical Data
Specific spectral data for Chaetochromin A, including detailed peak lists and spectra, are

contained within primary research articles, such as the 1989 study on its biosynthesis which

utilized ¹³C-NMR.[4] Accessing the full text of these publications is recommended for in-depth

spectroscopic analysis. The table below summarizes the analytical techniques used for its

characterization.
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Technique Purpose Reference(s)

¹H and ¹³C NMR

Structural elucidation and

confirmation of the carbon

skeleton and proton

environments.

--INVALID-LINK--[4]

IR Spectroscopy

Identification of functional

groups (e.g., hydroxyl,

carbonyl).

General characterization

technique

UV-Vis Spectroscopy

Analysis of the chromophore

system and electronic

transitions.

General characterization

technique

Mass Spectrometry

Determination of molecular

weight and fragmentation

patterns for structural

confirmation.

General characterization

technique

Experimental Protocols
The following sections detail representative methodologies for the isolation, purification, and

characterization of Chaetochromin A based on established practices for mycotoxin research.

Isolation and Purification of Chaetochromin A
This protocol is a synthesized methodology based on the original discovery from Chaetomium

gracile grown on a rice culture medium.[3]

Objective: To isolate and purify Chaetochromin A from fungal culture.

Workflow Diagram:
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Fungal Culture & Harvest

Extraction

Purification

1. Inoculate Chaetomium gracile
on sterile rice medium

2. Incubate at 25-30°C
for 2-3 weeks

3. Harvest mycelium and substrate

4. Dry the fungal material

5. Macerate and extract with
polar solvent (e.g., Methanol/Chloroform)

6. Filter to remove solid biomass

7. Concentrate crude extract
under reduced pressure

8. Silica Gel Column Chromatography
(Gradient elution, e.g., Hexane:EtOAc)

9. Monitor fractions by TLC
for cytotoxic activity

10. Semi-preparative HPLC
(Reversed-phase, e.g., C18 column)

11. Isolate Pure Chaetochromin A

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of Chaetochromin A.
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Methodology:

Fungal Culture:Chaetomium gracile is cultured on a solid substrate medium, such as

autoclaved rice, in Fernbach flasks. The cultures are maintained at approximately 25-30°C

for 2-3 weeks until substantial mycelial growth is observed.[3]

Extraction: The molded substrate is dried and exhaustively extracted with a solvent mixture

suitable for moderately polar compounds, such as chloroform-methanol.

Solvent Partitioning: The crude extract is concentrated in vacuo and partitioned between an

immiscible solvent pair (e.g., hexane and 90% methanol) to remove highly nonpolar lipids.

Column Chromatography: The methanolic phase is dried, redissolved, and subjected to silica

gel column chromatography. A solvent gradient (e.g., increasing ethyl acetate in hexane) is

used to separate compounds based on polarity.

Bioassay-Guided Fractionation: Fractions are collected and monitored by Thin-Layer

Chromatography (TLC). A cytotoxicity assay (e.g., using HeLa cells as originally described)

can be used to identify fractions containing bioactive compounds like Chaetochromin A.[3]

High-Performance Liquid Chromatography (HPLC): The active fractions are pooled,

concentrated, and further purified using semi-preparative reversed-phase HPLC (e.g., on a

C18 column) with a suitable mobile phase (e.g., methanol-water gradient) to yield pure

Chaetochromin A.

Spectroscopic Characterization Protocol
Objective: To confirm the identity and structure of the purified Chaetochromin A.

Methodology:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a 5-10 mg sample in a deuterated solvent (e.g., DMSO-d₆).

Acquire ¹H NMR spectra to determine the number and environment of protons.
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Acquire ¹³C NMR and DEPT spectra to identify all unique carbon signals and their types

(CH₃, CH₂, CH, C).

Perform 2D NMR experiments (COSY, HSQC, HMBC) to establish proton-proton and

proton-carbon correlations, confirming the connectivity of the molecular structure.

Infrared (IR) Spectroscopy:

Prepare the sample as a KBr pellet or a thin film.

Acquire the IR spectrum (typically 4000-400 cm⁻¹).

Identify characteristic absorption bands for key functional groups, such as O-H stretches

(broad, ~3400 cm⁻¹), aromatic C-H stretches (~3100-3000 cm⁻¹), and C=O stretches from

the pyrone ring (~1650 cm⁻¹).

UV-Visible (UV-Vis) Spectroscopy:

Dissolve the sample in a suitable solvent (e.g., methanol or ethanol).

Record the absorption spectrum over a range of 200-800 nm.

Determine the wavelength(s) of maximum absorbance (λmax), which are characteristic of

the compound's conjugated π-electron system.

Mass Spectrometry (MS):

Analyze the sample using a high-resolution mass spectrometer (e.g., ESI-QTOF or

Orbitrap).

Determine the accurate mass of the molecular ion ([M+H]⁺ or [M-H]⁻) to confirm the

elemental composition (C₃₀H₂₆O₁₀).

Analyze the MS/MS fragmentation pattern to provide further structural confirmation.

Biological Activity and Mechanism of Action
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Chaetochromin A has been identified as a selective, nonpeptidyl agonist of the insulin

receptor (IR).[5] Unlike insulin, it is a small molecule with oral bioavailability, making it a

significant candidate for diabetes drug development.

Mechanism of Action: Chaetochromin A binds to the extracellular domain of the insulin

receptor, inducing its autophosphorylation and subsequent activation.[5] This initiates the

downstream insulin signaling cascade, primarily through two well-characterized pathways: the

PI3K/Akt pathway and the Ras/MAPK/ERK pathway.[5]

PI3K/Akt Pathway: Activation of this pathway is crucial for most of insulin's metabolic effects.

It promotes glucose uptake, primarily by stimulating the translocation of GLUT4 glucose

transporters to the cell membrane in muscle and adipose tissues. It also promotes glycogen

synthesis and inhibits gluconeogenesis.

Ras/MAPK/ERK Pathway: This pathway is involved in regulating gene expression and

mitogenic effects, such as cell growth and differentiation.

The activation of these pathways by Chaetochromin A effectively mimics the cellular response

to insulin, leading to a potent blood glucose-lowering effect.[5]

Mandatory Visualization: Insulin Receptor Signaling
Pathway
Caption: Chaetochromin A activates the Insulin Receptor, triggering downstream signaling.

Conclusion
Chaetochromin A stands out as a mycotoxin with significant therapeutic promise. Its ability to

selectively activate the insulin receptor through the PI3K/Akt and MAPK/ERK pathways

positions it as a valuable lead compound in the search for novel, orally active treatments for

diabetes mellitus. Further research, including total synthesis to improve yield and enable

analog development, along with detailed preclinical and clinical studies, is warranted to fully

explore its therapeutic potential. This guide serves as a foundational resource for professionals

engaged in such research, consolidating the critical chemical, physical, and biological data on

this compelling natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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